Cas no 17090-71-0 (2-(Furan-2-yl)-2-oxoacetaldehyde)

• Product Name: 2-(Furan-2-yl)-2-oxoacetaldehyde
• CAS No: 17090-71-0
• MF: C₆H₄O₃
• MW: 124.094161987305
• MDL: MFCD00209494
• CID: 207459
• PubChem ID: 146325
• Update Time: 2025-06-08

2-(Furan-2-yl)-2-oxoacetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Furan-2-yl)-2-oxoacetaldehyde
• 2-(2-Furyl)-2-Oxo-Acetaldehyde
• 2-Furanacetaldehyde, a-oxo-
• 2-acetylfuranglyoxal
• 2-Furanacetaldehyde,a-oxo
• A-OXO-2-FURANACETALDEHYDE
• furan-2-glyoxal
• furan-2-ylglyoxal
• furan-2-yl-oxo-acetaldehyde
• furylglyoxal
• 2-Furylglyoxal
• AS-77041
• EN300-243251
• 17090-71-0
• AI3-25046
• MFCD00209494
• CS-0187927
• 2-Furanacetaldehyde, alpha-oxo-, hydrate
• D94856
• LPLMJMMVZNCODI-UHFFFAOYSA-N
• SCHEMBL2557664
• AKOS006271618
• AB04785
• DTXSID10168968
• alpha-oxo-2-furanacetaldehyde
• DB-329447

• MDL： MFCD00209494
• Inchi： 1S/C6H4O3/c7-4-5(8)6-2-1-3-9-6/h1-4H
• InChI Key： LPLMJMMVZNCODI-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(C=O)=O

Computed Properties

• Exact Mass: 124.01600
• Monoisotopic Mass: 124.016043985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• PSA: 47.28000
• LogP: 0.66120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(Furan-2-yl)-2-oxoacetaldehyde

Comprehensive Overview of 2-(Furan-2-yl)-2-oxoacetaldehyde (CAS No. 17090-71-0): Properties, Applications, and Research Insights

2-(Furan-2-yl)-2-oxoacetaldehyde (CAS No. 17090-71-0) is a highly versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and broad applicability in various industries. This furanyl carbonyl derivative is characterized by its reactive oxoacetaldehyde functional group, which makes it a valuable intermediate in synthetic chemistry. Researchers and manufacturers are increasingly exploring its potential in flavor and fragrance formulations, pharmaceutical intermediates, and advanced material synthesis.

The compound's molecular formula, C₆H₄O₃, and its distinct furan ring structure contribute to its reactivity and stability under controlled conditions. Recent studies highlight its role in green chemistry applications, aligning with the global push for sustainable chemical processes. As industries seek alternatives to petroleum-based intermediates, 2-(Furan-2-yl)-2-oxoacetaldehyde emerges as a promising candidate due to its renewable origin and biodegradability.

One of the most frequently searched questions about this compound revolves around its synthesis methods. Current literature describes several pathways, including the oxidation of furfural derivatives and catalytic transformations of biomass-derived feedstocks. These methods are optimized for high yield and minimal environmental impact, addressing the growing demand for eco-friendly production techniques. Additionally, its spectroscopic properties (e.g., IR and NMR spectra) are well-documented, aiding in quality control and research validation.

In the flavor industry, 2-(Furan-2-yl)-2-oxoacetaldehyde is prized for its ability to impart caramel-like and roasted notes, making it a key component in food additives and aroma enhancers. Its low odor threshold and compatibility with other flavor compounds have led to innovations in plant-based meat alternatives and vegan-friendly products—a trending topic among health-conscious consumers. Furthermore, its non-toxic profile at regulated concentrations ensures compliance with global food safety standards.

From a pharmaceutical perspective, this compound serves as a precursor for heterocyclic drug scaffolds, particularly in the development of antioxidant and anti-inflammatory agents. Recent patents highlight its utility in small-molecule therapeutics, with ongoing research exploring its potential in neuroprotective applications. These developments align with the surge in interest for natural product-inspired drugs and precision medicine.

The material science community has also embraced CAS No. 17090-71-0 for its role in designing functional polymers and smart coatings. Its ability to undergo controlled polymerization reactions enables the creation of materials with tailored thermal and mechanical properties. This aligns with the demand for high-performance biomaterials in 3D printing and wearable technology—two rapidly growing sectors.

For researchers analyzing structure-activity relationships, the compound's electrophilic carbonyl group offers intriguing possibilities for molecular docking studies. Computational chemists frequently investigate its interactions with biological targets, leveraging tools like density functional theory (DFT) to predict reactivity. Such studies are pivotal in drug discovery pipelines and enzyme inhibition research.

Storage and handling recommendations for 2-(Furan-2-yl)-2-oxoacetaldehyde emphasize protection from moisture and prolonged light exposure to maintain stability. Suppliers typically provide technical data sheets detailing optimal storage conditions, which include inert atmosphere packaging and temperature-controlled environments. These precautions ensure the compound's integrity for industrial and laboratory use.

In summary, 2-(Furan-2-yl)-2-oxoacetaldehyde (CAS No. 17090-71-0) represents a multifaceted compound with applications spanning food technology, medicinal chemistry, and advanced materials. Its alignment with sustainability goals and innovative research trends positions it as a compound of enduring scientific and commercial interest. As interdisciplinary studies continue to uncover new functionalities, its role in next-generation technologies is expected to expand significantly.